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Compound of Interest

Compound Name: Isomucronulatol 7-O-glucoside

Cat. No.: B15591029

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties,
experimental protocols, and biological activities of Isomucronulatol 7-O-glucoside, a
flavonoid glycoside with potential therapeutic applications.

Physical and Chemical Properties

Isomucronulatol 7-O-glucoside is a natural isoflavonoid found in the roots of Astragalus
membranaceus.[1][2][3] It presents as a white to off-white powder.[4]
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Property Value Source(s)
Molecular Formula C23H28010 [4]
Molecular Weight 464.46 g/mol [4]
Physical Description White to off-white solid powder  [4]
Purity >98% (by HPLC) [3]

- Soluble in DMSO, Pyridine,
Solubility [3][5][6]
Methanol, Ethanol

Predicted Boiling Point 641.5+55.0 °C [4]

Predicted pKa 9.48 £0.45 [4]

Short term (weeks) at 0-4°C;
Storage Long term (months) at -20°C [1]14]
or -80°C. Protect from light.

Experimental Protocols

Isolation and Purification of Isomucronulatol 7-O-
glucoside from Astragalus membranaceus

The following protocol is a representative method for the isolation and purification of
Isomucronulatol 7-O-glucoside from the roots of Astragalus membranaceus.

Experimental Workflow:
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Caption: Workflow for the isolation of Isomucronulatol 7-O-glucoside.
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Methodology:

o Extraction: The dried and powdered roots of Astragalus membranaceus are extracted with
70% aqueous ethanol using a reflux apparatus. The solvent is then removed under reduced
pressure to yield a crude extract.

o Fractionation: The crude extract is subjected to column chromatography on a silica gel
stationary phase. A gradient elution is performed using a solvent system such as
dichloromethane-methanol-water to separate the components based on polarity. Fractions
are collected and monitored by thin-layer chromatography (TLC).

 Purification: Fractions containing Isomucronulatol 7-O-glucoside are pooled and may
require further purification steps. These can include additional column chromatography on
different stationary phases (e.g., Sephadex LH-20) or preparative high-performance liquid
chromatography (HPLC) to obtain the pure compound.

Structural Characterization

The structure of the isolated Isomucronulatol 7-O-glucoside is confirmed using a
combination of spectroscopic techniques:

o Electrospray lonization Mass Spectrometry (ESI-MS): To determine the molecular weight of
the compound.

e 1H-NMR (Proton Nuclear Magnetic Resonance): To determine the number and types of
protons and their connectivity in the molecule.

e 1BC-NMR (Carbon-13 Nuclear Magnetic Resonance): To determine the number and types of
carbon atoms in the molecule.

The spectral data obtained are then compared with published values for Isomucronulatol 7-O-
glucoside to confirm its identity.

Biological Activity and Signaling Pathways

Isomucronulatol 7-O-glucoside has demonstrated significant anti-inflammatory and anti-
osteoarthritic properties. Its mechanism of action is primarily attributed to the inhibition of pro-
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inflammatory signaling pathways.

Anti-inflammatory and Anti-osteoarthritic Effects

In cellular models of osteoarthritis, Isomucronulatol 7-O-glucoside has been shown to
suppress the expression of key inflammatory and cartilage-degrading molecules, including:

Matrix Metalloproteinase-13 (MMP-13)

Cyclooxygenase-2 (COX-2)

Tumor Necrosis Factor-alpha (TNF-a)

Interleukin-1beta (IL-1P3)

Inhibition of the NF-kB Signaling Pathway

The anti-inflammatory effects of Isomucronulatol 7-O-glucoside are largely mediated through
the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling pathway. In inflammatory
conditions, signaling molecules like TNF-a and IL-1[3 activate the IkB kinase (IKK) complex,
which then phosphorylates the inhibitory protein IkBa. This phosphorylation leads to the
degradation of IkBa and the subsequent release and translocation of the NF-kB (p65/p50)
dimer into the nucleus. Once in the nucleus, NF-kB binds to the promoter regions of target
genes, inducing the transcription of pro-inflammatory mediators. Isomucronulatol 7-O-
glucoside is thought to interfere with this cascade, leading to a reduction in the production of
inflammatory molecules.
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Caption: Proposed mechanism of Isomucronulatol 7-O-glucoside in inhibiting the NF-«kB
pathway.

Some evidence also suggests a potential role of the PI3K/Akt signaling pathway in the
biological activities of compounds isolated from Astragalus membranaceus, which may
represent another avenue for the therapeutic effects of Isomucronulatol 7-O-glucoside.
Further research is warranted to fully elucidate its interactions with this pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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